1-(3,5-Dichlorophenyl)ethane-1,2-diamine Hydrochloride

• Molecular Formula: C8H11Cl3N2
• Molecular Weight: 241.5 g/mol
• IUPAC Name: 1-(3,5-dichlorophenyl)ethane-1,2-diamine;hydrochloride
• InChI: InChI=1S/C8H10Cl2N2.ClH/c9-6-1-5(8(12)4-11)2-7(10)3-6;/h1-3,8H,4,11-12H2;1H
• InChI Key: OSIROIHWTRILKH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1Cl)Cl)C(CN)N.Cl

Description

1-(3,5-Dichlorophenyl)ethane-1,2-diamine Hydrochloride is a chemical compound with the molecular formula C8H12Cl2N2. It is known for its applications in various fields, including chemistry, biology, and medicine. The compound is characterized by the presence of two chlorine atoms attached to a phenyl ring and an ethane-1,2-diamine moiety.

Preparation Methods

The synthesis of 1-(3,5-Dichlorophenyl)ethane-1,2-diamine Hydrochloride typically involves the reaction of 3,5-dichlorobenzaldehyde with ethylenediamine. This reaction is carried out under controlled conditions to ensure the formation of the desired product. Industrial production methods may involve the use of catalysts and optimized reaction conditions to enhance yield and purity .

Chemical Reactions Analysis

1-(3,5-Dichlorophenyl)ethane-1,2-diamine Hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride.

Substitution: The chlorine atoms in the phenyl ring can be substituted with other functional groups using nucleophilic substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(3,5-Dichlorophenyl)ethane-1,2-diamine Hydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of various chemical products.

Mechanism of Action

The mechanism of action of 1-(3,5-Dichlorophenyl)ethane-1,2-diamine Hydrochloride involves its interaction with specific molecular targets. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

1-(3,5-Dichlorophenyl)ethane-1,2-diamine Hydrochloride can be compared with other similar compounds, such as:

Ethylenediamine: A simpler diamine with a wide range of applications.

1-(3,5-Dichlorophenyl)ethane-1,2-diamine: The non-hydrochloride form of the compound.

Indole alkaloids containing an 1-(indol-3-yl)ethane-1,2-diamine fragment: These compounds are known for their biological activities and are isolated from marine organisms.